Cas no 154496-71-6 (3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-[6-methyl-2-[(1-methylethyl)thio]-4-pyrimidinyl]-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-[6-methyl-2-[(1-methylethyl)thio]-4-pyrimidinyl]-
• CAS No: 154496-71-6
• MF: C₁₂H₁₆N₄OS
• MW: 264.346640586853
• CID: 209177
• PubChem ID: 3074010
• Update Time: 2025-04-19

3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-[6-methyl-2-[(1-methylethyl)thio]-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-2-[6-methyl-2-[(1-methylethyl)thio]-4-pyrimidinyl]-
• 5-methyl-2-(6-methyl-2-propan-2-ylsulfanylpyrimidin-4-yl)-1H-pyrazol-3-one
• 1,2-Dihydro-5-methyl-2-(6-methyl-2-((1-methylethyl)thio)-4-pyrimidinyl)-3H-pyrazol-3-one
• 2-Isopropylthio-6-methyl-4-(1-3-methylpyrazolon-5(2H)-yl)pyrimidine
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-2-(6-methyl-2-((1-methylethyl)thio)-4-pyrimidinyl)-
• AC1MINCE
• AG-E-02444
• CTK4C8283
• LS-129067
• DTXSID20165645
• 2-(2-(Isopropylthio)-6-methylpyrimidin-4-yl)-5-methyl-1H-pyrazol-3(2H)-one
• 154496-71-6

• Inchi： 1S/C12H16N4OS/c1-7(2)18-12-13-8(3)5-10(14-12)16-11(17)6-9(4)15-16/h5-7,15H,1-4H3
• InChI Key： OBCUVCCTUXHEBM-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(=N1)N1C(C=C(C)N1)=O)C(C)C

Computed Properties

• Exact Mass: 264.10468
• Monoisotopic Mass: 264.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.62
• PSA: 58.12